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Compound of Interest

Tetrahydrofuran, 2-(2-
Compound Name:
chloroethoxy)

Cat. No.: B3044764

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper disposal of chemical waste, such as 2-
(2-chloroethoxy)tetrahydrofuran, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
handling and disposal of this compound, ensuring the protection of laboratory personnel and
the integrity of your research.

2-(2-chloroethoxy)tetrahydrofuran is a chemical that combines the hazardous properties of
tetrahydrofuran (THF) with the additional considerations of a chlorinated compound. As with
THF, it is a flammable liquid and can form explosive peroxides over time when exposed to air
and light. The presence of chlorine necessitates its classification as a halogenated
hydrocarbon, requiring a specific waste stream to prevent the formation of toxic byproducts
during incineration.

Immediate Safety and Disposal Protocol

1. Hazard Identification and Personal Protective Equipment (PPE):

Before handling 2-(2-chloroethoxy)tetrahydrofuran, it is crucial to recognize its primary hazards:
flammability, potential for peroxide formation, and the risks associated with chlorinated
hydrocarbons. Always wear appropriate PPE, including:

o Flame-retardant lab coat
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o Chemical splash goggles

 Nitrile or other chemically resistant gloves

e Work in a well-ventilated fume hood.

2. Peroxide Formation Prevention and Detection:

Ethers like 2-(2-chloroethoxy)tetrahydrofuran can form shock-sensitive and explosive peroxide
crystals. To mitigate this risk:

» Date all containers upon receipt and upon opening.[1]
» Store in a cool, dark, and dry place, away from heat and ignition sources.

» Do not store for prolonged periods. Opened containers should ideally be disposed of within
six months.[1]

 Visually inspect containers for crystal formation around the cap before handling. If crystals
are present, do not move or open the container. Immediately contact your institution's
Environmental Health and Safety (EHS) department for emergency disposal.[2]

o Regularly test for the presence of peroxides using commercially available test strips.
3. Waste Collection and Segregation:

Proper segregation of chemical waste is critical.

» Never dispose of 2-(2-chloroethoxy)tetrahydrofuran down the drain.[3]

o Collect all waste containing this chemical in a designated, properly labeled hazardous waste
container.

e The container must be made of a compatible material (e.g., glass or high-density
polyethylene) and have a secure, tight-fitting lid.

o Label the container clearly with "Hazardous Waste," "Halogenated Organic Solvents," and
the full chemical name: "2-(2-chloroethoxy)tetrahydrofuran.”
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e Do not mix halogenated waste with non-halogenated waste.[4] This is crucial for proper
disposal and to avoid increased disposal costs.[4]

4. Spill Management:

In the event of a spill:

Evacuate the immediate area and alert colleagues.

« If the spill is small and you are trained to handle it, use an absorbent material (e.qg.,
vermiculite or sand) to contain the spill.

o Collect the absorbed material and any contaminated cleaning supplies in a sealed bag or
container and dispose of it as halogenated hazardous waste.

o For larger spills, or if you are unsure how to proceed, evacuate the area and contact your
EHS department immediately.

5. Disposal of Empty Containers:

Empty containers that held 2-(2-chloroethoxy)tetrahydrofuran must also be treated as
hazardous waste.

» Triple-rinse the container with a suitable solvent (e.g., acetone or methanol).

o Collect the first rinseate as halogenated hazardous waste.[3] Subsequent rinses may be
permissible for drain disposal depending on local regulations, but it is best practice to collect
all rinsates as hazardous waste.

o Deface or remove the original label and dispose of the rinsed container as instructed by your
EHS department.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe
handling and disposal of Tetrahydrofuran, the parent compound of 2-(2-
chloroethoxy)tetrahydrofuran. These values should be considered as a baseline, with the
understanding that the addition of the chloroethoxy group may alter some properties.
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Property Value Citation
Flash Point -14.5°C (5.9 °F) [5]
Flammable Limits in Air Lower: 2% Upper: 12% [6]
Autoignition Temperature 321 °C (609.8 °F) [5]
Recommended Storage Time

< 6 months [1]
(Opened)
pH for Sewer Disposal

5.0-9.0 [3]

(General)

Experimental Protocol: Peroxide Detection

To ensure the safe handling of aged containers of 2-(2-chloroethoxy)tetrahydrofuran, a
gualitative test for the presence of peroxides should be performed.

Materials:

Potassium iodide (KI) solution (10% in deionized water)

Glacial acetic acid

Sample of 2-(2-chloroethoxy)tetrahydrofuran

Small test tube or vial

Procedure:

In a fume hood, add 1 mL of the 2-(2-chloroethoxy)tetrahydrofuran sample to a clean test
tube.

Add 1 mL of glacial acetic acid.

Add a few drops of the 10% KI solution.

Gently swirl the test tube.
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o Avyellow to brown color indicates the presence of peroxides. The intensity of the color is
proportional to the concentration of peroxides. A dark brown or reddish color suggests a high
and dangerous concentration of peroxides.[2] If a positive result is observed, do not handle
the container further and contact your EHS department for immediate disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-(2-
chloroethoxy)tetrahydrofuran.
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Preparation & Handling
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Caption: Disposal workflow for 2-(2-chloroethoxy)tetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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